Cas no 33813-32-0 (Ditert-butyl benzene-1,3-dicarboxylate)

Ditert-butyl benzene-1,3-dicarboxylate Properties

Names and Identifiers

• Ditert-butyl benzene-1,3-dicarboxylate
• BIS (TERT-BUTYL) ISOPHTHALATE
• AB16592
• AC1L8MC1
• Di-t-butyl-isophthalat
• di-tert-butyl isophthalate
• Isophthalsaeure-di-tert.-butylester
• NSC243724
• SureCN110296
• AKOS015960818
• SCHEMBL110296
• Bis-(tert-butyl)-isophthalate
• E79654
• J-019329
• DTXSID60330315
• AC-12322
• JCBDRGVENJADNA-UHFFFAOYSA-N
• 33813-32-0
• NSC-243724
• +Expand

• MDL： MFCD03840744
• InChIKey： JCBDRGVENJADNA-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H22O4/c1-15(2,3)19-13(17)11-8-7-9-12(10-11)14(18)20-16(4,5)6/h7-10H,1-6H3
• SMILES： C1(C(OC(C)(C)C)=O)C=CC=C(C(OC(C)(C)C)=O)C=1

Computed Properties

• Exact Mass: 278.15186
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 278.15180918g/mol
• Heavy Atom Count: 20
• Complexity: 326
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6